2-[3-(Azepan-1-ylsulfonyl)-4-methylphenyl]-1,3-benzothiazole
Overview
Description
2-[3-(Azepan-1-ylsulfonyl)-4-methylphenyl]-1,3-benzothiazole, also known as ABT-737, is a small molecule inhibitor of anti-apoptotic proteins, including B-cell lymphoma 2 (Bcl-2), B-cell lymphoma-extra large (Bcl-xl), and B-cell lymphoma-w (Bcl-w). ABT-737 has been shown to have potential therapeutic applications in cancer treatment.
Mechanism of Action
2-[3-(Azepan-1-ylsulfonyl)-4-methylphenyl]-1,3-benzothiazole binds to the hydrophobic groove of Bcl-2 family proteins, preventing their interaction with pro-apoptotic proteins and ultimately leading to apoptosis in cancer cells. This compound has been shown to be highly selective for anti-apoptotic Bcl-2 family proteins, with minimal effects on pro-apoptotic proteins.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis in cancer cells both in vitro and in vivo. In addition, it has been shown to sensitize cancer cells to chemotherapy and radiation therapy. However, this compound has also been shown to have off-target effects, including inhibition of platelet aggregation and induction of thrombocytopenia.
Advantages and Limitations for Lab Experiments
2-[3-(Azepan-1-ylsulfonyl)-4-methylphenyl]-1,3-benzothiazole has several advantages for use in laboratory experiments, including its high selectivity for anti-apoptotic Bcl-2 family proteins and its ability to induce apoptosis in cancer cells. However, its off-target effects on platelet aggregation and thrombocytopenia can limit its use in certain experiments.
Future Directions
There are several potential future directions for research on 2-[3-(Azepan-1-ylsulfonyl)-4-methylphenyl]-1,3-benzothiazole. One area of interest is the development of more selective inhibitors of anti-apoptotic Bcl-2 family proteins, which could potentially reduce the off-target effects of this compound. Another area of interest is the use of this compound in combination with other cancer therapies, such as chemotherapy and radiation therapy, to enhance their effectiveness. Additionally, there is ongoing research into the mechanisms of resistance to this compound in cancer cells, which could lead to the development of new strategies for overcoming this resistance.
Scientific Research Applications
2-[3-(Azepan-1-ylsulfonyl)-4-methylphenyl]-1,3-benzothiazole has been extensively studied for its potential as a cancer therapeutic. It has been shown to induce apoptosis in cancer cells by selectively inhibiting anti-apoptotic Bcl-2 family proteins, which are often overexpressed in cancer cells and contribute to their survival. This compound has been shown to be effective against a variety of cancer types, including lymphoma, leukemia, and solid tumors.
properties
IUPAC Name |
2-[3-(azepan-1-ylsulfonyl)-4-methylphenyl]-1,3-benzothiazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O2S2/c1-15-10-11-16(20-21-17-8-4-5-9-18(17)25-20)14-19(15)26(23,24)22-12-6-2-3-7-13-22/h4-5,8-11,14H,2-3,6-7,12-13H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQIBBQIZRGLHBX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NC3=CC=CC=C3S2)S(=O)(=O)N4CCCCCC4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.